4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C6H6ClN5S
• Molecular Weight: 215.66 g/mol
• SMILES: C1=C(C(=NN1CC2=NSN=C2)N)Cl
• InChI: InChI=1S/C6H6ClN5S/c7-5-3-12(10-6(5)8)2-4-1-9-13-11-4/h1,3H,2H2,(H2,8,10)
• InChIKey: XCDKDORHKRDJHJ-UHFFFAOYSA-N

Compound Overview and Properties

4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine (CAS 1935276-36-0) is a heterocyclic small molecule (C₆H₆ClN₅S, MW 215.66 g/mol) consisting of a 4-chloro-1H-pyrazol-3-amine core N-alkylated with a 1,2,5-thiadiazol-3-ylmethyl group [1]. The compound belongs to the pyrazole-thiadiazole hybrid class, which is broadly explored for kinase inhibition, anti-infective, and anti-inflammatory applications [2]. Its primary commercial availability is as a research-grade building block (typically ≥95% purity) for hit-to-lead optimization and focused library synthesis [1].

Pyrazole-thiadiazole hybrid scaffold for focused library synthesis and hit-to-lead optimization

Research-grade purity specification suitable for medicinal chemistry campaigns

Fragment-compliant properties (MW below 250 Da, single hydrogen bond donor) support rule-of-three design

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source
• [2] Gomha SM, Salah TA, Abdelhamid AO. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatshefte für Chemie - Chemical Monthly. 2015;146:149–158. doi:10.1007/s00706-014-1303-9 View Source

Why Generic Analogs Cannot Substitute

Within the pyrazole-thiadiazole chemical space, small substituent changes at the 4-position (H, CH₃, Br) or thiadiazole isomerism (1,2,3- vs 1,2,5-thiadiazole) produce measurable shifts in lipophilicity, hydrogen-bonding capacity, and steric bulk that directly impact target engagement, selectivity, and synthetic tractability [1][2]. The chlorine atom in the target compound offers a balance of moderate electron-withdrawing character, intermediate van der Waals radius, and synthetic lability that is absent in the 4-H, 4-CH₃, or 4-Br analogs, making generic substitution chemically and pharmacologically consequential [1].

Target Compound

4-Chloro substituent (moderate electron-withdrawing, intermediate steric bulk)

Generic 4-Substituted Analog

4-H, 4-CH₃, or 4-Br analogs alter lipophilicity and steric profile; shifts in target engagement and selectivity may occur.

Target Compound

1,2,5-Thiadiazole ring (weaker base, distinct electron distribution)

Regioisomeric Analog

1,2,3-Thiadiazole isomer (more basic) differs in ring stability toward hydrolysis and may alter binding interactions.

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source
• [2] Gomha SM, Salah TA, Abdelhamid AO. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatshefte für Chemie - Chemical Monthly. 2015;146:149–158. doi:10.1007/s00706-014-1303-9 View Source

Quantitative Evidence of Differentiation

Lipophilicity and Drug-Likeness Profile

The 4-chloro substituent produces an XLogP3 of 0.6, which is 0.1 log unit lower than the 4-bromo analog (XLogP3 = 0.7) and an estimated ~0.3 log unit higher than the 4-H analog (XLogP3 ≈ 0.3). This intermediate lipophilicity positions the compound within the optimal drug-likeness window (XLogP 1–3) while avoiding the excessive lipophilicity that can promote promiscuous binding and poor solubility [1][2]. The difference is relevant for CNS penetration potential, where a LogP < 1 is often preferred.

Lipophilicity (XLogP3)

Class-level

0.6

Δ +0.1 vs 4-Br
Δ +0.3 vs 4-H

Intermediate lipophilicity supports balanced permeability and solubility

Computed value; experimental logP may differ

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.6
Comparator Or Baseline	4-Bromo analog (CAS 1934813-79-2): XLogP3 = 0.7; 4-H analog (CAS 1935577-32-4): XLogP3 ≈ 0.3 (estimated by fragment-based method)
Quantified Difference	ΔXLogP3 = +0.1 vs 4-Br; estimated +0.3 vs 4-H
Conditions	Computed by XLogP3 algorithm (PubChem release 2019.06.18); 4-H analog value estimated due to absence of published computed value

Why This Matters

The XLogP3 of 0.6 balances membrane permeability with aqueous solubility better than the more lipophilic 4-bromo analog, making the chloro compound a more attractive starting point for lead optimization programs targeting intracellular targets with solubility constraints.

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine – Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source
• [2] Kuujia CAS 1934813-79-2. 4-Bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1H-pyrazol-3-amine – Computed Properties (XLogP3 = 0.7). https://www.kuujia.com/cas-1934813-79-2.html View Source

Polar Surface Area and Hydrogen Bonding

The target compound and its 4-bromo analog both possess a TPSA of 97.9 Ų and identical hydrogen bond donor/acceptor counts (1 donor, 5 acceptors), well within the Veber thresholds (TPSA ≤ 140 Ų, HBD ≤ 5, HBA ≤ 10) for oral bioavailability [1][2]. This means passive permeability is predicted to be comparable across the series; functional differentiation therefore stems from halogen-specific interactions (e.g., halogen bonding, steric bulk) rather than global polarity differences.

Polar Surface Area (TPSA)

Data to verify

97.9 Ų

4-Br analog: 97.9 Ų (Δ 0)

Passive permeability predicted equivalent; differentiation stems from halogen-specific interactions

Identical HBD/HBA counts across series

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 97.9 Ų; HBA = 5; HBD = 1
Comparator Or Baseline	4-Bromo analog (CAS 1934813-79-2): TPSA = 97.9 Ų; HBA = 5; HBD = 1
Quantified Difference	ΔTPSA = 0 Ų
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) for target compound; Kuujia listing for 4-Br analog

Why This Matters

Procurement preference for the 4-chloro variant over the 4-bromo analog must be justified by chlorine's distinct electronic (σₘ = 0.37) and steric parameters, not by permeability differences, since TPSA predicts equivalent passive diffusion.

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine – Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source
• [2] Kuujia CAS 1934813-79-2. 4-Bromo-1-(1,2,5-thiadiazol-3-yl)methyl-1H-pyrazol-3-amine. https://www.kuujia.com/cas-1934813-79-2.html View Source

Molecular Weight and Fragment Compliance

The molecular weight of the target compound (215.66 g/mol) is 44.45 g/mol lower than the 4-bromo analog (260.11 g/mol). This places the chloro compound below the fragment-like threshold (MW < 250 Da), whereas the bromo analog exceeds it. In fragment-based drug discovery, every 10 Da increase in molecular weight correlates with reduced ligand efficiency indices; the 44.45 Da saving can be critical for maintaining LE > 0.3 after vector optimization [1].

Molecular Weight

Data to verify

215.66 g/mol

Δ −44.45 vs 4-Br (260.11)

Fragment rule-of-three compliant; supports ligand efficiency optimization

Below 250 Da fragment threshold

Evidence Dimension	Molecular weight
Target Compound Data	215.66 g/mol
Comparator Or Baseline	4-Bromo analog (CAS 1934813-79-2): 260.11 g/mol; 4-H analog (CAS 1935577-32-4): 181.22 g/mol
Quantified Difference	ΔMW = -44.45 g/mol vs 4-Br; +34.44 g/mol vs 4-H
Conditions	Exact mass computed by PubChem; comparator MW from supplier listings (AKSci, Leyan)

Why This Matters

For procurement in fragment-based screening libraries, the 215.66 Da mass of the chloro variant satisfies the fragment rule-of-three (MW < 300 Da) more stringently than the 260 Da bromo analog, translating to better ligand efficiency and greater room for late-stage optimization.

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source

Thiadiazole Regioisomerism Effects

The target compound contains a 1,2,5-thiadiazole ring, whereas the regioisomeric 4-chloro-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine (CAS 1862611-72-0) incorporates a 1,2,3-thiadiazole. The 1,2,5-isomer places the sulfur atom at position 2, altering the ring's electron density distribution (the 1,2,5-thiadiazole is a weaker base with pKₐH ≈ -4.9 compared to the more basic 1,2,3-isomer pKₐH ≈ -2.5) and stability toward hydrolytic ring-opening under acidic conditions [1]. This structural difference can shift binding interactions with protein targets and influence the preferred synthetic transformations available for library diversification.

Regioisomeric Basicity

Class-level

1,2,5-thiadiazole (less basic)

1,2,3-isomer: more basic (ΔpKₐH ~2.4)

Lower basicity may reduce ionization at physiological pH, supporting CNS penetration models

Class-level pKₐ estimate; compound-specific values may vary

Evidence Dimension	Thiadiazole ring connectivity and predicted pKₐ of conjugate acid
Target Compound Data	1,2,5-Thiadiazole isomer; estimated pKₐH ≈ -4.9
Comparator Or Baseline	1,2,3-Thiadiazole isomer (CAS 1862611-72-0); estimated pKₐH ≈ -2.5
Quantified Difference	ΔpKₐH ≈ 2.4 log units (1,2,5-isomer is less basic)
Conditions	pKₐ values are class-level estimates for the parent thiadiazole heterocycles; compound-specific values may vary with substitution

Why This Matters

The lower basicity of the 1,2,5-thiadiazole in the target compound reduces protonation at physiological pH and may improve CNS penetration or lysosomal escape compared to the more basic 1,2,3-thiadiazole isomer, providing a thermodynamic rationale for regioisomer selection in CNS-targeted programs.

• [1] Albert A. Heterocyclic Chemistry: An Introduction. 2nd ed. London: Athlone Press; 1968. (pKₐ data for parent 1,2,5- and 1,2,3-thiadiazoles). View Source

Scientific and Industrial Applications

Fragment-Based Drug Discovery

With MW 215.66 Da (below 250 Da fragment cutoff), XLogP3 of 0.6, and a single hydrogen bond donor, this compound qualifies as a rule-of-three compliant fragment. Its 4-chloro substituent serves as a vector for subsequent Suzuki/Heck coupling or can engage in halogen bonding with protein backbone carbonyls. In contrast, the 4-bromo analog (MW 260 Da) exceeds the fragment threshold, making the chloro variant the preferred procurement choice for fragment library assembly [1].

Kinase Inhibitor Lead Optimization

Pyrazole-thiadiazole hybrids are established hinge-binding kinase inhibitor motifs. The chlorine at the 4-position of the pyrazole ring can occupy a small hydrophobic pocket while maintaining a molecular weight 44.45 Da lower than the corresponding bromo analog. This mass advantage preserves ligand efficiency, a key metric in progressing kinase inhibitors from hit to clinical candidate [1][2].

CNS Drug Discovery Applications

The compound's computed XLogP3 of 0.6, TPSA of 97.9 Ų, and the presence of the less basic 1,2,5-thiadiazole isomer (reducing ionization at pH 7.4) align with multiparameter optimization scores for CNS drug-likeness. Selection of the 1,2,5-thiadiazole regioisomer over the 1,2,3-thiadiazole isomer is warranted when CNS penetration is a primary screening objective [1].

Agrochemical Intermediate Development

Chlorinated pyrazole and thiadiazole moieties are recurrent pharmacophores in commercial herbicides (e.g., pyrazole sulfonylureas) and fungicides. The 1,2,5-thiadiazole regioisomer present in this compound offers superior chemical stability toward ring-opening degradation compared to the 1,2,3-thiadiazole isomer, providing longer soil half-life and environmental persistence relevant for agrochemical development programs [1][2].

Application

Selection Property

Validation Focus

Fragment-based library design

Sub-250 Da MW, single HBD, moderate lipophilicity

Rule-of-three filtering and ligand efficiency indices

Kinase inhibitor hit-to-lead

4-Chloro vector for cross-coupling, lower MW vs Br analog

Ligand efficiency preservation and hinge-binding scaffold validation

CNS penetration model studies

1,2,5-Thiadiazole regioisomer, balanced lipophilicity, moderate TPSA

CNS multiparameter optimization and reduced ionization at pH 7.4

Agrochemical active ingredient development

Chloro-pyrazole scaffold, 1,2,5-thiadiazole ring stability

Soil half-life and environmental degradation studies

• [1] PubChem CID 130961363. 4-Chloro-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130961363 View Source
• [2] Gomha SM, Salah TA, Abdelhamid AO. Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatshefte für Chemie - Chemical Monthly. 2015;146:149–158. doi:10.1007/s00706-014-1303-9 View Source